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Compound of Interest

Compound Name:
2-Hydroxy-5-

methoxybenzaldehyde

Cat. No.: B1199172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for 2-Hydroxy-5-methoxybenzaldehyde (CAS No. 672-13-9), a key intermediate

in various synthetic pathways. Adherence to these guidelines is crucial to ensure the safety of

laboratory personnel and the integrity of research outcomes. This document outlines the

hazardous properties, personal protective measures, emergency procedures, and the

experimental basis for these recommendations.

Hazard Identification and Classification
2-Hydroxy-5-methoxybenzaldehyde is classified as a hazardous chemical. The primary

hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4]

GHS Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Physicochemical and Toxicological Data
A summary of the key quantitative data for 2-Hydroxy-5-methoxybenzaldehyde is presented

below for easy reference and comparison.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C₈H₈O₃ [3][5]

Molecular Weight 152.15 g/mol [3]

Melting Point 4 °C (lit.) [5][6]

Boiling Point 248 °C [7]

Flash Point 113 °C (235.4 °F) - closed cup [5][8]

Density 1.219 g/mL at 25 °C (lit.) [5][8]

Vapor Pressure 0.016 mmHg at 25 °C [7]

Solubility Slightly soluble in water [7]

Table 2: Toxicological Data
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Test Species Route Result Reference

LD50 (Lethal

Dose 50)
Mouse Intraperitoneal 125 mg/kg [6]

LD50 (Lethal

Dose 50)
Rat Oral

3,300 mg/kg

(OECD Test

Guideline 401)

[4]

LD50 (Lethal

Dose 50)
Rabbit Dermal > 5,010 mg/kg [4]

Experimental Protocols for Hazard Assessment
The hazard classifications of 2-Hydroxy-5-methoxybenzaldehyde are based on standardized

experimental protocols, primarily those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD Test Guideline 401)
This guideline, though now largely replaced by alternative methods, provides a basis for

understanding acute oral toxicity data. The test involves the oral administration of the

substance in graduated doses to several groups of experimental animals, typically rodents.[4]

Observations of effects and mortality are made over a set period. The LD50, the statistically

derived single dose that can be expected to cause death in 50% of the animals, is then

calculated.[4] Key steps in the protocol include:

Test Animals: Healthy, young adult rodents of a commonly used laboratory strain are

selected. Animals are acclimatized to the laboratory conditions before the study.[4]

Dosage: The substance is administered in a single dose by gavage. At least three dose

levels are typically used, with the aim of identifying a dose that causes no mortality and one

that causes 100% mortality.[4]

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days after administration.[4]
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Pathology: A gross necropsy is performed on all animals at the end of the observation

period.[4]

Skin Irritation (Based on OECD Test Guideline 404 &
439)
The "Causes skin irritation (Category 2)" classification is determined through in vivo or in vitro

testing.

In Vivo (OECD 404): A single dose of the test substance is applied to a small area of the skin

of an animal, typically a rabbit.[9][10] The treated area is observed for signs of erythema

(redness) and edema (swelling) at specific intervals.[10] The severity of these reactions is

scored and used to classify the substance.[10]

In Vitro (OECD 439): This method uses reconstructed human epidermis (RhE) models to

assess skin irritation, avoiding the use of live animals.[1][7] The test chemical is applied to

the surface of the RhE tissue. Cell viability is then measured, typically using an MTT assay. A

reduction in cell viability below a certain threshold indicates that the chemical is an irritant.[1]

[2]

Serious Eye Irritation (Based on OECD Test Guideline
405)
The "Causes serious eye irritation (Category 2A)" classification is determined by applying the

test substance to the eye of an animal, usually a rabbit. The protocol involves:

Application: A single dose of the substance is applied into the conjunctival sac of one eye.[3]

[11] The other eye serves as a control.[11]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for

effects on the cornea, iris, and conjunctiva.[3]

Scoring: Lesions are scored according to a standardized system to determine the level of

irritation.[11] The reversibility of the effects is also assessed.[3]

Flash Point Determination
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The flash point is determined using a closed-cup method, such as the Pensky-Martens closed

cup tester (ASTM D93) or a similar standard.[8][12] The general procedure involves:

Heating: The substance is heated in a closed cup at a controlled rate.[12]

Ignition Source: A small flame is periodically introduced into the vapor space above the

liquid.[12]

Flash Point: The flash point is the lowest temperature at which the vapors ignite to produce a

flash.[12][13][14]

Safe Handling and Storage
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 2-Hydroxy-5-
methoxybenzaldehyde. The following PPE is mandatory:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2] Eye protection

must be tested and approved under appropriate government standards such as NIOSH (US)

or EN 166 (EU).[2][7]

Skin Protection: Handle with gloves that have been inspected prior to use.[2] Wear

appropriate protective clothing to prevent skin exposure.[7]

Respiratory Protection: Use in a well-ventilated area.[7][11] If dust or aerosols may be

generated, a NIOSH-approved respirator with an appropriate cartridge is required.[8]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1][7]

Use only outdoors or in a well-ventilated area.[1]
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Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[7]

Storage
Store in a tightly closed container.[7]

Keep in a dry, cool, and well-ventilated place.[1][7]

Store away from heat, sparks, and flame.[7]

Emergency Procedures
First-Aid Measures

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][4][7] If not breathing, give artificial respiration.[7] Seek medical attention.[2][7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[1][7] Get medical aid if irritation develops and persists.[4]

[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[2][4][7] Immediately call a

poison center or doctor.[2]

Ingestion: Do NOT induce vomiting.[7] Never give anything by mouth to an unconscious

person.[2][7] Rinse mouth with water and drink 2-4 cupfuls of milk or water.[7] Seek medical

attention.[2][7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4]

Specific Hazards: Emits toxic fumes under fire conditions.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][2][7]
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Accidental Release Measures
Personal Precautions: Use personal protective equipment.[1][2] Ensure adequate ventilation.

[1][2] Avoid dust formation.[2]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

silica gel, acid binder, universal binder, sawdust) and place it in a suitable, closed container

for disposal.[1]

Visualized Workflows
Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-Hydroxy-5-
methoxybenzaldehyde from receipt to disposal.
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Safe Handling Workflow for 2-Hydroxy-5-methoxybenzaldehyde
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Caption: Logical workflow for safe handling of 2-Hydroxy-5-methoxybenzaldehyde.
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Emergency Response Logic
This diagram outlines the decision-making process in the event of an exposure or spill.

Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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